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Compound Name:
Tetraethylammonium hydrogen

sulphate

Cat. No.: B096874 Get Quote

Tetraethylammonium Hydrogen Sulphate: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tetraethylammonium hydrogen
sulphate, a quaternary ammonium salt with diverse applications in chemical synthesis and

analysis. This document details its fundamental properties, synthesis, and key applications,

including its roles in ion-pair chromatography, phase transfer catalysis, and electrochemistry.

Furthermore, it explores the significant biological activity of the tetraethylammonium cation as a

modulator of ion channels.

Core Properties of Tetraethylammonium Hydrogen
Sulphate
Tetraethylammonium hydrogen sulphate is a white to off-white crystalline solid. Its chemical

and physical properties are summarized in the table below.
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Property Value

Molecular Formula C₈H₂₁NO₄S

Molecular Weight 227.32 g/mol

CAS Number 16873-13-5

Appearance White to off-white crystalline powder

Melting Point 243-245 °C

Solubility Soluble in water and polar organic solvents

Synthesis of Tetraethylammonium Hydrogen
Sulphate
While a specific protocol for the synthesis of tetraethylammonium hydrogen sulphate is not

readily available in the reviewed literature, a general and widely used method for preparing

similar quaternary ammonium hydrogen sulphates involves the neutralization of the

corresponding tetraalkylammonium hydroxide with sulphuric acid or the reaction of a

trialkylamine with a dialkyl sulphate followed by hydrolysis. A well-documented procedure for

the synthesis of the closely related triethylammonium hydrogen sulphate can be adapted.[1][2]

Experimental Protocol: Synthesis via Neutralization
(Adapted)
This protocol is adapted from the synthesis of triethylammonium hydrogen sulphate and is

expected to yield tetraethylammonium hydrogen sulphate with high purity.

Materials:

Tetraethylammonium hydroxide (Et₄NOH) solution

Sulphuric acid (H₂SO₄), concentrated

Deionized water

Ice bath
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Magnetic stirrer and stir bar

pH meter or indicator paper

Procedure:

In a beaker placed in an ice bath, dilute a known concentration of tetraethylammonium

hydroxide solution with deionized water.

While stirring vigorously, slowly add a stoichiometric amount of concentrated sulphuric acid

dropwise. The reaction is exothermic and requires careful temperature control.

Monitor the pH of the solution continuously. The addition of sulphuric acid should continue

until the solution reaches a neutral pH (approximately 7.0).

Once neutralized, the solution contains tetraethylammonium hydrogen sulphate.

The product can be isolated by removing the water via rotary evaporation under reduced

pressure.

The resulting solid can be further purified by recrystallization from an appropriate solvent

system, such as ethanol/ether.

Dry the purified crystals under vacuum to obtain the final product.

Applications in Chemical Analysis and Synthesis
Tetraethylammonium hydrogen sulphate serves as a versatile reagent in several chemical

applications, primarily due to the properties of the tetraethylammonium cation.

Ion-Pair Chromatography
Tetraethylammonium hydrogen sulphate is utilized as an ion-pairing reagent in reversed-

phase high-performance liquid chromatography (HPLC) for the separation of anionic analytes,

such as nucleotides and organic acids.[3][4][5][6] The tetraethylammonium cation pairs with the

anionic analyte, increasing its hydrophobicity and enabling its retention on a nonpolar

stationary phase.
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This protocol provides a general framework for the separation of adenine nucleotides using an

eluent containing a triethylammonium salt, which is analogous to the use of

tetraethylammonium salts.[6]

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) with a UV detector

Reversed-phase C18 column (e.g., Shiseido, Capcell Pak C18)

Reagents:

Mobile Phase: 0.1 M triethylamine (TEA) phosphate buffer and methanol (95:5, v/v). The pH

and concentration of the organic modifier and TEA ion should be optimized for the specific

separation.

Standard solutions of adenine, adenosine monophosphate (AMP), adenosine diphosphate

(ADP), and adenosine triphosphate (ATP).

Procedure:

Prepare the mobile phase and degas it thoroughly.

Equilibrate the C18 column with the mobile phase at a constant flow rate until a stable

baseline is achieved.

Inject a standard mixture of the adenine nucleotides.

Monitor the elution of the compounds using a UV detector at an appropriate wavelength

(e.g., 254 nm or 260 nm).

The retention of the nucleotides is influenced by the formation of ion pairs with the

triethylammonium (or tetraethylammonium) cations. The separation can be fine-tuned by

adjusting the concentration of the ion-pairing reagent and the organic modifier in the mobile

phase.

Phase Transfer Catalysis
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As a quaternary ammonium salt, tetraethylammonium hydrogen sulphate can function as a

phase transfer catalyst (PTC).[7][8] PTCs facilitate the transfer of a reactant from one phase

(typically aqueous) to another (typically organic), where the reaction occurs. This is particularly

useful in reactions involving an inorganic nucleophile and an organic substrate.

The Williamson ether synthesis is a classic example where a phase transfer catalyst can be

employed to enhance reaction rates and yields.

Aqueous Phase

Organic Phase

Sodium Alkoxide
(Na⁺OR⁻) Et₄N⁺HSO₄⁻

Et₄N⁺Cl⁻

Ion Exchange

Alkyl Halide
(R-Cl)

Ether
(R-OR')

Reaction

Click to download full resolution via product page

Caption: Phase transfer catalysis in Williamson ether synthesis.

Supporting Electrolyte in Electrochemistry
Tetraalkylammonium salts are commonly used as supporting electrolytes in non-aqueous

electrochemistry due to their wide electrochemical windows and good solubility in organic

solvents.[9][10] They increase the conductivity of the solution and minimize the iR drop,

ensuring accurate electrochemical measurements.

This protocol outlines the general procedure for using a tetraalkylammonium salt as a

supporting electrolyte in a cyclic voltammetry experiment.[11][12][13]
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Materials:

Potentiostat

Three-electrode electrochemical cell (working, reference, and counter electrodes)

Anhydrous organic solvent (e.g., acetonitrile, dimethylformamide)

Tetraethylammonium hydrogen sulphate (or a similar tetraalkylammonium salt)

Analyte of interest

Procedure:

Prepare a solution of the supporting electrolyte (typically 0.1 M) in the anhydrous organic

solvent.

Dissolve the analyte of interest in the electrolyte solution at a known concentration (typically

1-5 mM).

Assemble the three-electrode cell and add the solution.

Deoxygenate the solution by bubbling an inert gas (e.g., argon or nitrogen) through it for

several minutes.

Perform the cyclic voltammetry scan over the desired potential range. The wide

electrochemical window of the tetraethylammonium salt allows for the study of a broad range

of redox processes without interference from the electrolyte itself.

Biological Activity and Signaling Pathways
The tetraethylammonium (TEA) cation is a well-characterized blocker of potassium (K⁺)

channels.[14][15][16][17][18] This property makes it a valuable pharmacological tool for

studying the role of these channels in various physiological processes, particularly in

neuroscience.

Mechanism of Action: Potassium Channel Blockade
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TEA physically occludes the pore of K⁺ channels, thereby preventing the efflux of potassium

ions. This action prolongs the duration of action potentials in excitable cells like neurons.[14]

[16] The blockade can occur from either the intracellular or extracellular side of the membrane,

depending on the specific type of K⁺ channel.[17][18]

Impact on Neuronal Signaling
By blocking voltage-gated K⁺ channels, TEA broadens the action potential. This leads to a

prolonged influx of calcium ions (Ca²⁺) through voltage-gated calcium channels, which in turn

enhances the release of neurotransmitters at the synapse.
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Caption: Effect of TEA on neuronal signaling.

Other Biological Effects
Beyond its effects on neuronal K⁺ channels, TEA has been shown to interact with other ion

channels and transporters. For instance, it can block certain transient receptor potential (TRP)

channels and is a substrate for organic cation transporters.[19][20] Studies have also

investigated its potential antitumor properties, where it may induce apoptosis in glioma cells by

increasing intracellular reactive oxygen species.[19]

Safety and Handling
Tetraethylammonium hydrogen sulphate should be handled with appropriate safety

precautions. It is advisable to wear personal protective equipment, including gloves and safety

glasses, when handling the compound. Work in a well-ventilated area to avoid inhalation of

dust. For detailed safety information, refer to the material safety data sheet (MSDS) provided

by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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